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Compound of Interest

Compound Name: 1,4-Dinitrosobenzene

Cat. No.: B086489 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 1,4-
dinitrosobenzene (CAS No. 105-12-4). The information is intended to supplement, not

replace, institutional safety protocols and Safety Data Sheets (SDS).

Chemical and Physical Properties
1,4-Dinitrosobenzene is a yellow crystalline solid. It is a highly reactive nitroso compound

utilized in organic synthesis, particularly in the preparation of N-nitroso compounds and

hydrazine derivatives.[1] Its reactivity also makes it a valuable intermediate in the

pharmaceutical industry for introducing specific functional groups into molecules.[1]

Table 1: Physical and Chemical Properties of 1,4-Dinitrosobenzene
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Property Value Reference

CAS Number 105-12-4 [1]

Molecular Formula C₆H₄N₂O₂ [1][2]

Molecular Weight 136.11 g/mol [2]

Appearance Yellow crystalline solid [1]

Melting Point 89-91°C [1]

Boiling Point 305-307°C [1]

Solubility

Water: ~0.1 g/100 mL at 20°C.

Soluble in ethanol and

acetone.

[1]

Hazard Identification and Safety Precautions
1,4-Dinitrosobenzene is classified as harmful if swallowed (Acute toxicity - Category 4, Oral).

[3][4] It is also recognized as a chemical that can cause methemoglobin formation, which

impairs the blood's ability to carry oxygen.[2] Some sources also classify it as a potential

carcinogen.[3]

Table 2: GHS Hazard Information for 1,4-Dinitrosobenzene

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Note: Data on other hazard classifications such as skin corrosion/irritation, carcinogenicity, and

aquatic toxicity are limited or unavailable.[3][4]

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks associated with the specific experimental procedure

should be conducted to determine the appropriate level of PPE. The following are minimum

recommendations:
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Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US) standards.[3][4]

Skin Protection: Wear chemical-impermeable gloves (e.g., nitrile rubber) and a lab coat. For

tasks with a higher risk of exposure, fire/flame resistant and impervious clothing should be

worn.[3][4]

Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume

hood. If exposure limits are likely to be exceeded or if dusts are generated, a full-face

respirator with appropriate cartridges should be used.[3][4]

Engineering Controls
Ventilation: All handling of 1,4-dinitrosobenzene solid or solutions should be conducted in a

properly functioning chemical fume hood to minimize inhalation exposure.[3][4]

Emergency Equipment: An emergency eyewash station and safety shower must be readily

accessible in the immediate work area.

Handling and Storage Procedures
Handling

Avoid contact with skin and eyes.[3][4]

Avoid the formation of dust and aerosols.[3][4]

Do not eat, drink, or smoke when using this product.[3]

Wash hands thoroughly after handling.[3]

Use non-sparking tools to prevent ignition.[4]

Ensure all sources of ignition are removed from the handling area.[4]

Storage
Store in a tightly closed container.[4]
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Keep in a dry, cool, and well-ventilated place.[4]

Store away from incompatible materials such as strong oxidizing agents, strong bases, and

foodstuff containers.[4]

No specific storage temperature range is widely published; however, adhering to "cool"

conditions (typically considered between 8°C and 15°C) is a prudent measure.
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Workflow for Safe Handling and Storage of 1,4-Dinitrosobenzene

Preparation

Handling Protocol

Storage Protocol Post-Handling

Start: Obtain 1,4-Dinitrosobenzene

Conduct Risk Assessment

Select Appropriate PPE

Work in Chemical Fume Hood

Proceed to Handling

Avoid Dust/Aerosol Formation

Weigh and Handle with Care

Use Non-Sparking Tools

Tightly Closed Container

Store Unused Reagent

Decontaminate Work Area

After Use

Cool, Dry, Well-Ventilated Area

Store Away from Incompatibles

Dispose of Waste Properly

Remove and Dispose of PPE

Wash Hands Thoroughly

end

End of Procedure

Click to download full resolution via product page

Caption: Safe handling and storage workflow for 1,4-dinitrosobenzene.
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Experimental Protocol: Synthesis of 1,4-
Dinitrosobenzene
While specific protocols for the application of 1,4-dinitrosobenzene in research are not readily

available in published literature, the following protocol for its synthesis is adapted from patent

literature and serves as an example of a detailed experimental methodology involving related

precursors.[5] This synthesis should only be performed by trained personnel with appropriate

safety measures in place.

Objective: To synthesize p-dinitrosobenzene from p-benzoquinone dioxime.

Materials:

p-Benzoquinone dioxime (wet)

Sodium hydroxide (NaOH)

Sodium hypochlorite (NaClO) solution (e.g., 7.28% available chlorine)

Tap water

Reaction vessel (light-protected)

Stirring apparatus

Filtration apparatus

Procedure:

Preparation of Alkaline p-Benzoquinone Dioxime Solution:

In a suitable reaction vessel, dissolve 43.70 g (1.09 mol) of sodium hydroxide in 998 mL of

tap water.

To this solution, add 122.02 g of wet p-benzoquinone dioxime (equivalent to 0.600 mol of

dry material).
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Stir the mixture until the p-benzoquinone dioxime is completely dissolved, forming the

alkaline solution.

Preparation of Dilute NaClO Solution:

In a separate container, dilute 643.72 g of NaClO solution (7.28% available chlorine) with

294 mL of tap water to prepare a solution with approximately 5% available chlorine.

Reaction:

Protect the main reaction vessel from light.

Maintain the temperature of the alkaline p-benzoquinone dioxime solution at 13-15°C.

Slowly add the dilute NaClO solution dropwise to the alkaline p-benzoquinone dioxime

solution over a period of 4 hours.

Continuously stir the reaction mixture throughout the addition.

Post-Reaction and Isolation:

After the addition is complete, continue stirring the mixture at a natural temperature for an

additional 2 hours.

Collect the resulting precipitate by filtration.

Wash the product by creating a slurry with water (pulping), followed by filtration.

Dry the final product to obtain p-dinitrosobenzene.

Spill and Emergency Procedures
Spill:

Evacuate personnel to a safe area.[4]

Ensure adequate ventilation.

Avoid dust formation.[4]
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Remove all sources of ignition.[4]

Wear appropriate PPE, including respiratory protection.

Carefully sweep up the spilled solid and place it in a suitable, closed container for

disposal.[4]

Prevent the chemical from entering drains.[4]

First Aid:

If Swallowed: Rinse mouth. Get medical help.[3] Do NOT induce vomiting.

If Inhaled: Move the victim into fresh air. If breathing is difficult, give oxygen. Seek

immediate medical attention.

In Case of Skin Contact: Immediately take off contaminated clothing. Wash off with soap

and plenty of water. Seek medical attention.

In Case of Eye Contact: Rinse with pure water for at least 15 minutes and consult a

doctor.[3]

Waste Disposal
Dispose of contents and container in accordance with local, regional, and national regulations.

This material may be considered hazardous waste. Consult with your institution's

environmental health and safety department for specific disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for 1,4-
Dinitrosobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086489#handling-and-storage-procedures-for-1-4-
dinitrosobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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